Cas no 130676-57-2 (2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine)

• Product Name: 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine
• CAS No: 130676-57-2
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 64075
• PubChem ID: 135542498
• Update Time: 2025-10-18

2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine
• 2',3'-Didehydro-2',3'-dideoxy-inosine 5'-acetate
• 5-O-ACETYL-2',3'-DIDEOXY-2',3'-DIDEHYDROINOSINE,IN-HOUSE
• 5'-acetoxy-D4I
• 5'-O-acetyl-2',3'-didehydro-2',3'-dideoxyinosine
• 5-O-ACETYL-2'',3''-DIDEOXY-DIDEHYDROINOSINE
• 5-O-Acetyl-2`,3`-dideoxy-2`,3`-didehydroinosine
• 5-O-Acetyl-2,3-Dideoxy-2,3-didehydroinosine
• 130676-57-2
• P7XDZ4B2CY
• 2',3'-Didehydro-2',3'-dideoxyinosine-5'-acetate
• [(2S,5R)-5-(6-hydroxy-9H-purin-9-yl)-2,5-dihydrofuran-2-yl]methyl acetate
• [(2S,5R)-5-(6-OXO-1H-PURIN-9-YL)-2,5-DIHYDROFURAN-2-YL]METHYL ACETATE
• 5'-O-Acetyl-2',3'-dideoxy-2',3'-didehydroinosine
• 9-(5-O-Acetyl-2,3-dideoxy-beta-D-glycero-pent-2-enofuranosyl)-1,9-dihydro-6H-purin-6-one [WHO-IP]
• 2',3'-Didehydrodidanosine acetate
• Inosine, 2',3'-didehydro-2',3'-dideoxy-, 5'-acetate
• Didanosine impurity K [IP]
• UNII-P7XDZ4B2CY
• GPXQOAZINYNULZ-DTWKUNHWSA-N
• SCHEMBL2955999
• 9-(5-O-ACETYL-2,3-DIDEOXY-.BETA.-D-GLYCERO-PENT-2-ENOFURANOSYL)-1,9-DIHYDRO-6H-PURIN-6-ONE [WHO-IP]
• ND76817
• 2,3-Didehydro-2,3-dideoxy-5-acetateinosine

• Inchi： 1S/C12H12N4O4/c1-7(17)19-4-8-2-3-9(20-8)16-6-15-10-11(16)13-5-14-12(10)18/h2-3,5-6,8-9H,4H2,1H3,(H,13,14,18)/t8-,9+/m0/s1
• InChI Key： GPXQOAZINYNULZ-DTWKUNHWSA-N
• SMILES： O1[C@H](COC(C)=O)C=C[C@@H]1N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 276.08600
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.60
• PSA: 99.10000
• LogP: 0.13630

Additional information on 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine

Introduction to 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine (CAS No: 130676-57-2)

2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine, identified by the chemical compound code CAS No: 130676-57-2, is a specialized nucleoside analog that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules known for their structural modifications, which often enhance biological activity while reducing toxicity. The unique chemical modifications in its structure, particularly the 2',3'-didehydro and 5'-acetate functional groups, contribute to its distinct pharmacokinetic and pharmacodynamic properties, making it a promising candidate for various therapeutic applications.

The synthesis and characterization of 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine involve intricate chemical processes that require precise control over reaction conditions and reagent selection. The 5'-acetate moiety, for instance, introduces a hydrophobicity that can influence membrane permeability and metabolic stability, while the 2',3'-didehydro modification disrupts the sugar ring, altering its interaction with enzymes such as nucleoside kinases and deoxynucleotideases. These structural features are critical in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in nucleoside analog design have highlighted the importance of such structural modifications in enhancing drug-like properties. Studies have demonstrated that compounds with altered sugar moieties can exhibit improved resistance to degradation by cellular enzymes, leading to prolonged half-lives and increased bioavailability. The 5'-acetate inosine derivative exemplifies this trend, as it combines the stability conferred by the modified sugar ring with the metabolic flexibility provided by the acetyl group.

In the context of current research, 2',3'-Didehydro-2',3'-dideoxy-5'-acetate inosine has been explored for its potential applications in antiviral therapy. Nucleoside analogs are well-known for their ability to mimic natural nucleosides, thereby interfering with viral replication cycles. The structural features of this compound make it a candidate for inhibiting enzymes such as RNA-dependent RNA polymerase (RdRp) or DNA-dependent DNA polymerase, which are crucial for viral replication. Preliminary studies have shown that derivatives of inosine can exhibit inhibitory effects on various viral strains, including those responsible for RNA viruses.

The 5'-acetate group in 2',3'-Didehydro-2',3 '-dideoxy-5 '-acetate inosine is particularly noteworthy for its potential role in enhancing cellular uptake and reducing metabolic clearance. Acetylated nucleosides have been reported to exhibit improved solubility and stability, which are essential properties for drug development. Additionally, the 2',3 '-didehydro modification can disrupt hydrogen bonding interactions with cellular enzymes, thereby reducing off-target effects. These features make this compound an attractive candidate for further investigation in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of CAS No: 130676-57-2 involves multi-step reactions that require expertise in organic synthesis and nucleoside chemistry. Key steps include protecting group strategies to safeguard reactive sites during synthesis, as well as selective functionalization to introduce the desired modifications. The use of advanced spectroscopic techniques such as NMR and mass spectrometry is essential for verifying the structural integrity of the final product.

The pharmacological profile of 2',3 '-Didehydro-2',3 '-dideoxy-5 '-acetate inosine has been studied using both in vitro and in vivo models. In cell culture experiments, this compound has demonstrated potential antiviral activity against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The mechanism of action appears to involve interference with viral polymerase activity, leading to reduced viral replication rates. Furthermore, preliminary animal studies suggest that oral administration of this compound results in adequate bioavailability and tissue distribution.

One of the most compelling aspects of CAS No: 130676-57-2 is its potential for structure-based drug design. By leveraging computational modeling techniques such as molecular dynamics simulations and enzyme docking studies, researchers can predict how this compound interacts with biological targets at an atomic level. This information is invaluable for optimizing lead compounds into viable drug candidates. The ability to rationally modify specific structural features allows for fine-tuning of pharmacological properties, including potency, selectivity, and pharmacokinetics.

The development of novel antiviral agents remains a critical area of research due to the emergence of drug-resistant viral strains and the need for broad-spectrum treatments. Compounds like 2',3 '-Didehydro-2',3 '-dideoxy-5 '-acetate inosine offer a promising approach by targeting conserved regions within viral replication machinery while minimizing host cell interactions. This strategy not only enhances therapeutic efficacy but also reduces the likelihood of resistance development.

In conclusion,CAS No: 130676 -57 - 2, known chemically as 2' , 3' - Didehydro - 2' , 3' - dideoxy - 5' - acetate inosine, represents an innovative therapeutic agent with significant potential in antiviral applications . Its unique structural features , combined with promising preclinical data , position it as a valuable addition to ongoing drug discovery efforts . As research continues to uncover new insights into nucleoside analog mechanisms , compounds like this one will play an increasingly important role in addressing global health challenges associated with viral diseases .